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Compound of Interest

Compound Name: 5-Bromo-2,3-dichloropyridine

Cat. No.: B1281206 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 2,3-dichloropyridine scaffold is a crucial building block in medicinal chemistry

and agrochemical research. The introduction of various substituents at the 5-position allows for

the modulation of physicochemical properties and biological activity, leading to the

development of novel therapeutic agents and other functional molecules.[1][2] These

derivatives are often key intermediates in the synthesis of complex organic molecules.[1] This

document provides detailed protocols for the synthesis of key 5-substituted-2,3-dichloropyridine

intermediates and outlines versatile methods for further functionalization through modern cross-

coupling reactions.

General Synthetic Strategies
The preparation of 5-substituted-2,3-dichloropyridine derivatives can be approached via two

main strategies:

Direct functionalization of the 2,3-dichloropyridine core.

Functionalization of a pre-substituted pyridine ring followed by chlorination or other

modifications.

A common and highly effective approach involves the use of a key intermediate, 5-bromo-2,3-
dichloropyridine, which serves as a versatile precursor for various palladium-catalyzed cross-

coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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